1-(3-chlorophenyl)-5-methyl-4-[3-(4-methyl-4H-1,2,4-triazol-3-yl)propanoyl]-2-piperazinone

• IUPAC Name: 1-(3-chlorophenyl)-5-methyl-4-[3-(4-methyl-1,2,4-triazol-3-yl)propanoyl]piperazin-2-one
• InChI: InChI=1S/C17H20ClN5O2/c1-12-9-23(14-5-3-4-13(18)8-14)17(25)10-22(12)16(24)7-6-15-20-19-11-21(15)2/h3-5,8,11-12H,6-7,9-10H2,1-2H3
• InChI Key: WCRVOJGURJYUMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(=O)CN1C(=O)CCC2=NN=CN2C)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H20ClN5O2
• Molecular Weight: 361.8 g/mol

Description

1-(3-chlorophenyl)-5-methyl-4-[3-(4-methyl-4H-1,2,4-triazol-3-yl)propanoyl]-2-piperazinone is a useful research compound. Its molecular formula is C17H20ClN5O2 and its molecular weight is 361.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 361.1305526 g/mol and the complexity rating of the compound is 505. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antifungal and Antimicrobial Applications

The triazole class, which includes compounds related to "1-(3-chlorophenyl)-5-methyl-4-[3-(4-methyl-4H-1,2,4-triazol-3-yl)propanoyl]-2-piperazinone", has been explored for its antifungal properties. For instance, a study by Volkova et al. (2020) synthesized a novel potential antifungal compound from the triazole class, highlighting its solubility characteristics in various solvents, which is crucial for its pharmacological application (Volkova, Levshin, & Perlovich, 2020). Additionally, Bektaş et al. (2010) synthesized new 1,2,4-triazole derivatives and assessed their antimicrobial activities, indicating that some derivatives exhibit good to moderate activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).

Antihypertensive Activity

Meyer et al. (1989) explored the antihypertensive and diuretic activities of 5-(1-piperazinyl)-1H-1,2,4-triazol-3-amines in spontaneously hypertensive rats, indicating potential antihypertensive applications for compounds within this chemical class (Meyer, Tomcufcik, Chan, & Haug, 1989).

Anticancer Activity

The anticancer potential of 1,2,4-triazine derivatives bearing piperazine amide moiety against breast cancer cells has been evaluated, with some compounds demonstrating promising antiproliferative effects, making them significant for further cancer research (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).

Pharmacological Effects and Metabolism

Research by Fuller et al. (1981) on the disposition and pharmacological effects of m-Chlorophenylpiperazine in rats sheds light on its serotonin receptor agonist properties and its influence on serotonin-related pathways, which could be relevant for compounds with similar structures (Fuller, Snoddy, Mason, & Owen, 1981).

Mechanism of Action

While the exact mechanism of action of “1-(3-chlorophenyl)-5-methyl-4-[3-(4-methyl-4H-1,2,4-triazol-3-yl)propanoyl]-2-piperazinone” is not known, similar 1,2,4-triazole derivatives have shown promising anticancer activity. Molecular docking studies were done to understand the mechanism and binding modes of these derivatives in the binding pocket of the aromatase enzyme as a possible target.

Future Directions

The synthesis and evaluation of novel 1,2,4-triazole derivatives, including “1-(3-chlorophenyl)-5-methyl-4-[3-(4-methyl-4H-1,2,4-triazol-3-yl)propanoyl]-2-piperazinone”, present a promising area of research in medicinal chemistry. These compounds could potentially be developed into more effective and potent anticancer agents. Further studies are needed to fully understand their mechanism of action and to evaluate their safety and efficacy in clinical settings.